Cas no 14363-15-6 (Zinc;pentane-2,4-dione;hydrate)

• Product Name: Zinc;pentane-2,4-dione;hydrate
• CAS No: 14363-15-6
• MF: C₁₀H₁₆O₅Zn
• MW: 281.640040397644
• MDL: MFCD00149060
• CID: 87308
• PubChem ID: 122130627
• Update Time: 2025-06-29

Zinc;pentane-2,4-dione;hydrate Chemical and Physical Properties

Names and Identifiers

• ZINC ACETYLACETONATE HYDRATE
• BIS(2,4-PENTANEDIONATO)ZINC HYDRATE
• ACETYLACETONE ZINC(+2)MONOHYDRATE
• ZINC(II)ACETYLACETONATE HYDRATE
• ZINC(+2)ACETYLACETONATE MONOHYDRATE
• ZINC 2,4-PENTANEDIONATE
• ZINC-2,4-PENTANEDIONATE HYDRATE
• ZINC 2,4-PENTANEDIONATE, HYDRATE TRIMERIC COMPOUND
• Zinc 2,4-Pentanedionate Monohydrate
• Zinc;pentane-2,4-dione;hydrate
• CS-0526533
• ZINC2,4-PENTANEDIONATEMONOHYDRATE
• 14363-15-6
• AKOS030228294
• Zinc,bis(2,4-pentanedionato-ko2,ko4)-,hydrate(1:1),(t-4)-

• MDL： MFCD00149060
• Inchi： 1S/2C5H7O2.H2O.Zn/c2*1-4(6)3-5(2)7;;/h2*3H,1-2H3;1H2;/q2*-1;;+2
• InChI Key： WAJGFXXCDDPQJK-UHFFFAOYSA-N
• SMILES： [Zn+2].O=C(C)[CH-]C(C)=O.O=C(C)[CH-]C(C)=O.O

Computed Properties

• Exact Mass: 181.99200
• Monoisotopic Mass: 181.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.3

Experimental Properties

• Color/Form: White crystals
• Density: 1.6
• Melting Point: 135-138 °C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in alcohol. Slightly soluble in water
• PSA: 43.37000
• LogP: 0.48770
• Solubility: Slightly soluble
• Vapor Pressure: No data available

Zinc;pentane-2,4-dione;hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Zinc;pentane-2,4-dione;hydrate

Comprehensive Analysis of Zinc;pentane-2,4-dione;hydrate (CAS No. 14363-15-6): Properties, Applications, and Industry Insights

Zinc;pentane-2,4-dione;hydrate (CAS No. 14363-15-6) is a coordination compound that has garnered significant attention in both academic and industrial research due to its unique chemical properties and versatile applications. This compound, often referred to as zinc acetylacetonate hydrate, combines zinc ions with pentane-2,4-dione (acetylacetone) ligands in a hydrated form. Its molecular structure and stability make it a valuable material in fields ranging from catalysis to material science.

One of the most frequently searched questions about Zinc;pentane-2,4-dione;hydrate revolves around its role in nanotechnology and advanced materials. Researchers are increasingly exploring its use as a precursor for zinc oxide (ZnO) nanoparticles, which are pivotal in solar cells, sensors, and antibacterial coatings. The compound’s ability to decompose at controlled temperatures makes it ideal for chemical vapor deposition (CVD) and sol-gel processes, aligning with the growing demand for sustainable manufacturing techniques.

Another hot topic tied to CAS No. 14363-15-6 is its application in organic synthesis and catalysis. The zinc center in this compound acts as a Lewis acid, facilitating reactions such as Michael additions and polymerization. This has led to its adoption in pharmaceutical intermediates and specialty chemicals, where precision and efficiency are critical. Users often search for alternatives to traditional catalysts, and zinc acetylacetonate hydrate offers a balance of reactivity and environmental compatibility.

From a material science perspective, the hydrate form of this compound provides enhanced solubility in polar solvents, a feature highly sought after in coating formulations and ceramic precursors. Recent studies highlight its potential in flexible electronics, where it serves as a dopant or modifier to improve conductivity and thermal stability. These advancements resonate with the global push toward green energy and wearable technology, making 14363-15-6 a keyword of interest in patent filings and R&D reports.

Safety and handling of Zinc;pentane-2,4-dione;hydrate are also common queries. While the compound is generally stable under recommended storage conditions, users seek guidance on compatibility with other chemicals and storage best practices. Proper ventilation and moisture control are emphasized, reflecting broader industry trends toward lab safety and regulatory compliance.

In summary, CAS No. 14363-15-6 represents a multifaceted compound with applications spanning nanomaterials, catalysis, and electronics. Its synergy with cutting-edge technologies and alignment with sustainability goals ensure its relevance in future scientific and industrial developments. As research continues, this compound is poised to address emerging challenges in renewable energy and smart materials, solidifying its position as a cornerstone of modern chemistry.